Cas no 847818-74-0 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 847818-74-0
• MF: C₁₀H₁₇BN₂O₂
• MW: 208.065182447433
• MDL: MFCD05861380
• CID: 68935
• PubChem ID: 4912908
• Update Time: 2025-07-21

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester
• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-METHYL-5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRAZOLE
• 2-(1-Methyl-1H-pyrazol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazole
• 1-Methylpyrazole-5-boronic Acid Pinacol Ester
• 4,4,5,5-Tetramethyl-2-(1-methylpyrazol-5-yl)-1,3,2-dioxaborolane
• 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-PYRAZOLE, 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 4,4,5,5-tetramethyl-2-(1-methylpyrazol-5-yl
• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
• (1-Methyl-1H-pyrazol-5-yl)boronic acid pinacol ester
• 1-Methylpyrazol-5-ylboronic acid pinacol ester
• ALBB-012241
• 1-methyl-pyrazole-5-boronic acid pinacol ester
• CHEMBL3236900
• 1-methyl-1-H-pyrazole-5-boronic acid pinacol ester
• CS-M2919
• AKOS000302127
• MFCD05861380
• 847818-74-0
• PB29351
• 1-methyl-1H-pyrazole-5-boronic acid pinacol ester
• AC-25463
• 1H-PYRAZOLE,1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 1-methyl-1H-pyrazol-5-ylboronate
• TD8153
• M2681
• J-504897
• 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOL
• DTXSID80406728
• BCP14540
• Z1336745146
• HLXOVAMYQUFLPE-UHFFFAOYSA-N
• 1-methyl-5-(4,4,5,5-tetrarnethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROL
• SY017147
• 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester, 97%
• EN300-152536
• HN-0017
• SCHEMBL332693

• MDL： MFCD05861380
• Inchi： 1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-7-12-13(8)5/h6-7H,1-5H3
• InChI Key： HLXOVAMYQUFLPE-UHFFFAOYSA-N
• SMILES： N1N(C)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 208.13800
• Monoisotopic Mass: 208.1383080 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 208.07
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Cream crystal powder
• Density: 1.06
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 355°C at 760 mmHg
• Flash Point: 168.5℃
• Refractive Index: 1.505
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.28000
• LogP: 0.71930
• Solubility: Not determined

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 847818-74-0)

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 847818-74-0) is a highly versatile boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to as a pyrazole-boronic ester derivative, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique molecular structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety, enhances stability and reactivity, making it a preferred choice for researchers exploring drug discovery and advanced material design.

The growing demand for 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is driven by its applications in bioconjugation and proteolysis-targeting chimera (PROTAC) development. With the rise of targeted protein degradation as a therapeutic strategy, this compound’s ability to act as a boron-based linker has positioned it at the forefront of innovative drug design. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable synthesis methods, a topic frequently searched in academic and industrial circles.

From a structural perspective, the pyrazole core of this compound contributes to its bioisosteric properties, enabling it to mimic other aromatic systems in medicinal chemistry. This characteristic is particularly valuable in fragment-based drug discovery, where researchers seek to optimize molecular interactions with biological targets. The tetramethyl-1,3,2-dioxaborolane group further enhances its utility by improving solubility and reducing off-target effects, a critical consideration in preclinical development.

Recent advancements in high-throughput screening have highlighted the potential of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in cancer immunotherapy and neurodegenerative disease research. Its role in modulating kinase inhibitors and protein-protein interactions has been widely discussed in peer-reviewed journals, reflecting its relevance to current biomedical trends. Furthermore, its compatibility with automated synthesis platforms makes it a practical candidate for scalable production, addressing a common query among industrial chemists.

In material science, this compound’s boron-rich architecture enables applications in organic electronics and luminescent materials. Its incorporation into π-conjugated systems has been explored for OLEDs and sensors, aligning with the surge in demand for smart materials. Researchers investigating molecular self-assembly also value its predictable reactivity, a trait often searched in the context of nanotechnology advancements.

Quality control and analytical characterization of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole are critical to ensure reproducibility. Techniques such as NMR spectroscopy and HPLC-MS are routinely employed to verify purity, a topic frequently queried by QC specialists. The compound’s stability under ambient conditions further simplifies storage and handling, a practical advantage noted in laboratory protocols.

In summary, 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 847818-74-0) exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications, from drug development to optoelectronics, underscore its importance in contemporary research. As interest in boron chemistry and targeted therapies continues to grow, this compound remains a key player in addressing some of science’s most pressing challenges.